(3Z)-3-{[(3,5-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(3,5-dimethoxyanilino)methylidene]-1-[(4-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H19FN2O5S2/c1-29-17-9-16(10-18(11-17)30-2)24-12-20-21(26)22-19(7-8-31-22)25(32(20,27)28)13-14-3-5-15(23)6-4-14/h3-12,24H,13H2,1-2H3/b20-12-
• InChI Key: GOPGAZWGSIDBPE-NDENLUEZSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)OC
• Isomeric SMILES: COC1=CC(=CC(=C1)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC=C(C=C4)F)OC
• Molecular Formula: C22H19FN2O5S2
• Molecular Weight: 474.5 g/mol

Description

(3Z)-3-{[(3,5-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H19FN2O5S2 and its molecular weight is 474.52. The purity is usually 95%.
BenchChem offers high-quality (3Z)-3-{[(3,5-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3Z)-3-{[(3,5-dimethoxyphenyl)amino]methylene}-1-(4-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research on similar sulfur-containing heterocyclic compounds highlights their versatility in chemical synthesis. For example, the synthesis of novel 1,2,4-thiadiazinane 1,1-dioxides through a three-component reaction illustrates the potential of sulfur-containing heterocycles for constructing complex molecular architectures (Khumalo et al., 2018). Additionally, the development of thieno-fused five- and six-membered nitrogen and oxygen heterocycles via intramolecular heteroannulation further exemplifies the utility of thiophene derivatives in accessing diverse heterocyclic systems (Acharya et al., 2017).

Applications in Molecular Design

Sulfur-containing heterocycles, similar to the mentioned compound, play a significant role in the design of molecules with enhanced optical, electronic, or biological properties. The design and synthesis of functional oligothiophenes, for instance, are critical for creating multidimensional nanoarchitectures for various applications, including organic electronics and photonics (Mishra et al., 2009). Moreover, these compounds' structural motifs are pivotal in developing fluorescent chemosensors, showcasing their importance in creating sensitive and selective detection systems for ions or molecules of interest (Pişkin et al., 2020).